6-[(Dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 6-[(dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine
• InChI: InChI=1S/C13H20N2/c1-15(2)9-10-3-4-12-8-13(14)6-5-11(12)7-10/h5-6,8,10H,3-4,7,9,14H2,1-2H3
• InChI Key: LQRIWUQSMUFWPO-UHFFFAOYSA-N
• SMILES: CN(C)CC1CCC2=C(C1)C=CC(=C2)N

Description

6-[(Dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine is a useful research compound. Its molecular formula is C13H20N2 and its molecular weight is 204.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6-Acetylamino-2-(N,N-dimethylamino)methyltetralin hydrochloride (0.879 g; obtained in Reference Example 31) was added to 2 N hydrochloric acid. The reaction mixture was heated under reflux for 90 minutes, and then an aqueous solution of 1 N sodium hydroxide was added thereto to thereby make the resulting mixture have pH of 9. Then, this was extracted with ethyl acetate. The organic layer was washed with water and a saturated aqueous sodium chloride solution, then dried, and concentrated. The residue was purified by alumina column chromatography (eluent: ethyl acetate/hexane=1/1) to obtain the entitled compound (0.231 g).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

6-[(Dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine was optically resolved, using CHIRALCEL OD-H (20 mm×250 mm) (hexane/isopropanol/diethylamine=75/25/0.1) to obtain 156 mg of (6R*)-6-[(dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine, and 159 mg of (6S*)-6-[(dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine.